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Compound of Interest

Compound Name: 5-Isothiazoleacetic acid

CAS No.: 10271-84-8

Cat. No.: B3374640

Get Quote

Document Control:

Chemical Family: Heteroaryl Acetic Acids / Isothiazoles

Primary CAS Anchor: 10284-40-9 (3-methyl analog reference); Unsubstituted form

(Theoretical/Rare)

Risk Profile: Irritant / Corrosive / Hygroscopic

Part 1: Chemical Identity & Strategic Hazard
Assessment
The Molecule
5-Isothiazoleacetic acid is a bifunctional scaffold featuring a polar carboxylic acid tail and an

aromatic isothiazole core. Unlike its isomer thiazole (1,3-position), the isothiazole (1,2-position)

contains a weak Nitrogen-Sulfur (N-S) bond. This structural nuance dictates both its reactivity

and its specific handling risks.
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Molecular Formula:

(Unsubstituted) /

(3-Methyl analog)

Physical State: Off-white to pale yellow crystalline solid.

Acidity (pKa): Estimated ~3.8–4.2 (Carboxylic acid). The isothiazole ring is electron-

withdrawing, slightly increasing acidity compared to phenylacetic acid.

GHS Hazard Classification (Validated by Analog Data)
While specific toxicological data for the unsubstituted form is limited, data from the 3-methyl

analog (CAS 10284-40-9) and Isothiazole-5-carboxylic acid (CAS 10271-85-9) confirm the

following GHS classification:

Hazard Class Category Hazard Statement Signal Word

Skin

Corrosion/Irritation
Cat 2

H315: Causes skin

irritation.[1]
WARNING

Serious Eye

Damage/Irritation
Cat 2A

H319: Causes serious

eye irritation.[1]
WARNING

STOT - Single

Exposure
Cat 3

H335: May cause

respiratory irritation.[1]
WARNING

Critical Safety Note: Although classified as an Irritant, the presence of the N-S bond means that

thermal decomposition can release Sulfur Oxides (

) and Nitrogen Oxides (

). In a fire scenario, the hazard profile escalates from "Irritant" to "Toxic Inhalation Hazard."

Part 2: Strategic Handling & Storage Protocols[2]
The "Inert-First" Storage Protocol
Isothiazoles are generally stable, but the acetic acid side chain can be hygroscopic, and the N-

S bond is sensitive to light and strong reduction.
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Atmosphere: Store under Argon or Nitrogen. Oxygen is not an immediate threat, but

moisture will cause caking and potential hydrolysis over years.

Temperature: Refrigerate at 2°C to 8°C.

Container: Amber glass vials with Teflon-lined caps. Avoid metal containers due to potential

corrosion from the acidic moiety.

Solubilization & Experimental Workflow
Solubility Profile:

High: DMSO, DMF, Methanol, 1M NaOH (forms salt).

Low: Hexanes, Toluene, cold Water (unless pH adjusted).

Senior Scientist Insight: When preparing stock solutions, avoid using unbuffered water. The

acidity will drop the pH, potentially affecting downstream biological assays. Always buffer to pH

7.4 immediately if used for cell culture.

Visualization: Safe Handling Decision Matrix
The following diagram outlines the decision logic for handling 5-Isothiazoleacetic acid from

storage to disposal, emphasizing the prevention of N-S bond cleavage.
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 Immediate Use Only
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RISK: Ring Cleavage

 AVOID

Reaction / Assay

Waste Disposal
(Segregate: Acidic/Organic)

 Decomposed
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Figure 1: Operational workflow for solubilization and handling. Note the critical warning against

strong bases which may degrade the isothiazole ring.

Part 3: Emergency Response & Reactivity[2]
Firefighting & Decomposition
In the event of a fire, standard dry chemical or

extinguishers are appropriate. However, the smoke toxicity is the primary concern.
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Decomposition Products:

,

,

,

.

Action: Firefighters must wear full SCBA. Do not inhale smoke.[2]

Accidental Release (Spill Protocol)
Evacuate: Clear the immediate area of non-essential personnel.

PPE: Wear double nitrile gloves, lab coat, and safety goggles. If powder is aerosolized, use a

P100 respirator.

Neutralization:

Cover the spill with a weak base (Sodium Carbonate or Sodium Bicarbonate).

Why? This neutralizes the carboxylic acid group, reducing volatility and irritation potential.

Cleanup: Sweep up the neutralized solid (now a salt) into a chemical waste container. Clean

the surface with water and soap.[2][3][4]

Chemical Incompatibilities
Strong Reducing Agents (e.g.,

, Raney Ni): Will cleave the N-S bond, destroying the ring and releasing sulfides.

Strong Oxidizers: May oxidize the sulfur or the methylene group.

Acid Chlorides: Compatible, often used to convert the acid to an acyl chloride for coupling.

Part 4: Synthesis & Reactivity Visualization
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To understand the safety constraints, one must understand the molecule's "soft spots." The

diagram below illustrates the chemical vulnerability of the scaffold.

5-Isothiazoleacetic Acid

Carboxylic Acid (-COOH)
Reactivity: Standard Coupling

 Amide Coupling / Esterification

N-S Bond (Isothiazole Ring)
Reactivity: Reductive Cleavage

 Vulnerable to Raney Ni / H2

C-5 Methylene (-CH2-)
Reactivity: Deprotonation

 Enolizable (Weakly)

Click to download full resolution via product page

Figure 2: Reactivity map highlighting the stability of the acid group versus the vulnerability of

the N-S bond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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